Cas no 57583-83-2 (2-[(8-amino-1-hydroxy-3,6-disulpho-2-naphthyl)azo]naphthalene-1,5-disulphonic acid)

• Product name: 2-[(8-amino-1-hydroxy-3,6-disulpho-2-naphthyl)azo]naphthalene-1,5-disulphonic acid
• CAS No: 57583-83-2
• MF: C₂₀H₁₅N₃O₁₃S₄
• MW: 633.60500
• CID: 947256
• PubChem ID: 93729

2-[(8-amino-1-hydroxy-3,6-disulpho-2-naphthyl)azo]naphthalene-1,5-disulphonic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(8-amino-1-hydroxy-3,6-disulpho-2-naphthyl)azo]naphthalene-1,5-disulphonic acid
• Einecs 260-835-3
• 2-((8-Amino-1-hydroxy-3,6-disulpho-2-naphthyl)azo)naphthalene-1,5-disulphonic acid
• SCHEMBL14528328
• GAUPYFDEVHTURJ-UHFFFAOYSA-N
• 2-[(8-AMINO-1-HYDROXY-3,6-DISULFO-2-NAPHTHYL)AZO]NAPHTHALENE-1,5-DISULFONIC ACID
• 57583-83-2
• DTXSID601120520
• 2-[2-(8-Amino-1-hydroxy-3,6-disulfo-2-naphthalenyl)diazenyl]-1,5-naphthalenedisulfonic acid
• DB-226968
• NS00052868
• SCHEMBL7588620

• Inchi： InChI=1S/C20H15N3O13S4/c21-13-8-10(37(25,26)27)6-9-7-16(39(31,32)33)18(19(24)17(9)13)23-22-14-5-4-11-12(20(14)40(34,35)36)2-1-3-15(11)38(28,29)30/h1-8,24H,21H2,(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36)
• InChI Key： GAUPYFDEVHTURJ-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2S(=O)(=O)O)N=NC3=C(C4=C(C=C(C=C4C=C3S(=O)(=O)O)S(=O)(=O)O)N)O)C(=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 632.94900
• Monoisotopic Mass: 632.94877224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 322Ų

Experimental Properties

• PSA: 321.97000
• LogP: 7.58740